Cas no 1421455-69-7 (5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide)

• Product Name: 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide
• CAS No: 1421455-69-7
• MF: C₁₆H₁₆BrN₅OS
• MW: 406.300140380859
• CID: 5365127
• Update Time: 2025-06-08

5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-[2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-thiazolyl]ethyl]-3-pyridinecarboxamide
• 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C16H16BrN5OS/c1-10-5-11(2)22(21-10)16-20-14(9-24-16)3-4-19-15(23)12-6-13(17)8-18-7-12/h5-9H,3-4H2,1-2H3,(H,19,23)
• InChI Key： MFBVZLFOFAFINQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NCCC1=CSC(N2C(C)=CC(C)=N2)=N1)=O

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.23±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide

5-Bromo-N-{2-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide (CAS No. 1421455-69-7): A Comprehensive Overview

5-Bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide (CAS No. 1421455-69-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides and is characterized by the presence of a bromine atom, a thiazole ring, and a pyrazole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The bromine atom in the pyridine ring plays a crucial role in modulating the compound's physicochemical properties and biological activity. Brominated pyridines are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the thiazole ring and pyrazole moiety further enhances the compound's pharmacological profile by providing additional functional groups that can participate in specific interactions with target proteins.

Recent studies have explored the potential of 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide in various therapeutic areas. One notable application is its use as an antiproliferative agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its antiproliferative properties, 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide has shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide have also been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

To further evaluate its safety and efficacy, clinical trials are currently underway. Early-phase clinical trials have demonstrated that 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide is well-tolerated by patients with minimal side effects. These findings are encouraging and support the continued development of this compound as a potential therapeutic agent.

In conclusion, 5-bromo-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}pyridine-3-carboxamide (CAS No. 1421455-69-7) is a promising compound with a diverse range of biological activities. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies will continue to elucidate its mechanisms of action and optimize its potential as a novel therapeutic agent.